Nortriptyline-d3 Hydrochloride
CAS No.: 203784-52-5
Cat. No.: VC0196470
Molecular Formula: C19D3H19C1N
Molecular Weight: 302.86
Purity: 98% by HPLC; 99% atom D
* For research use only. Not for human or veterinary use.
| CAS No. | 203784-52-5 |
|---|---|
| Molecular Formula | C19D3H19C1N |
| Molecular Weight | 302.86 |
| IUPAC Name | 3-(2-tricyclo[9.4.0.03,8]pentadeca-1(15),3,5,7,11,13-hexaenylidene)-N-(trideuteriomethyl)propan-1-amine;hydrochloride |
| Standard InChI | InChI=1S/C19H21N.ClH/c1-20-14-6-11-19-17-9-4-2-7-15(17)12-13-16-8-3-5-10-18(16)19;/h2-5,7-11,20H,6,12-14H2,1H3;1H/i1D3; |
| SMILES | CNCCC=C1C2=CC=CC=C2CCC3=CC=CC=C31.Cl |
Nortriptyline-d3 Hydrochloride is a deuterated variant of nortriptyline hydrochloride, where three hydrogen atoms in the N-methyl group have been replaced with deuterium atoms. Nortriptyline itself is a tricyclic antidepressant and an active metabolite of amitriptyline, used in the treatment of major depression, dysthymia, and atypical depressions . The deuterated form is not used therapeutically but serves as an important analytical reference standard in various scientific applications, particularly in the quantitative analysis of nortriptyline in biological samples .
Chemical Structure and Identification
Molecular Formula and Nomenclature
Nortriptyline-d3 Hydrochloride exhibits slight variations in its reported molecular formula across different sources, reflecting different conventions in representing deuterated compounds:
The compound is essentially nortriptyline with the three hydrogen atoms of the N-methyl group replaced by deuterium atoms, followed by salt formation with hydrochloride .
The compound also appears under various synonyms including Nortriptyline-d3 HCl, NORTRIPTYLINE HCl (METHYL-D3), and Acetexa-d3 .
Physical and Chemical Properties
Physical Appearance and Composition
Nortriptyline-d3 Hydrochloride is typically available as a white to off-white crystalline powder . Commercial preparations often include the compound in solution form, such as in methanol at concentrations of 0.1 mg/mL or 1.0 mg/mL as free base .
The compound has specific compositional characteristics:
| Property | Value | Source |
|---|---|---|
| Appearance | White to off-white crystalline powder | |
| HPLC Purity | > 98.5% | |
| Free Base Content | > 85.6% | |
| Water Content | < 1% | |
| Isotopic Enrichment | D0/D3 < 1% | |
| Calculated Hydrochloride Content | < 7.6% |
The low D0/D3 ratio (<1%) indicates high isotopic purity, confirming that most molecules contain all three deuterium atoms rather than hydrogen at the labeled positions .
Spectroscopic and Analytical Properties
Nortriptyline-d3 Hydrochloride possesses distinctive spectroscopic characteristics that facilitate its identification and quantification:
These spectroscopic properties are important for confirming the identity and purity of the compound when used as an analytical standard .
Analytical Applications and Uses
Role as an Internal Standard
Nortriptyline-d3 Hydrochloride serves primarily as an internal standard for the quantitative analysis of nortriptyline in various matrices . The deuterated nature of the compound provides several advantages in analytical chemistry:
-
Nearly identical chemical behavior to non-deuterated nortriptyline
-
Distinguishable by mass spectrometry due to mass difference
-
Enables accurate quantification through isotope dilution methods
These properties make it particularly valuable in clinical toxicology, forensic analysis, urine drug testing, and medication monitoring applications .
Chromatographic and Spectrometric Applications
The compound is specifically suitable for analytical techniques including:
| Technique | Suitability | Source |
|---|---|---|
| Gas Chromatography (GC) | Suitable | |
| Liquid Chromatography (LC) | Suitable | |
| LC/MS or GC/MS | Used for quantitation of nortriptyline levels |
One documented application is the "Quantification of Tricyclic Antidepressants in Serum Using Liquid Chromatography Electrospray Tandem Mass Spectrometry (HPLC-ESI-MS/MS)," where Nortriptyline-D3 helps achieve precise measurement essential for pharmacokinetic and neuropharmacological research .
These formulations are designed to provide reliable standards for various analytical methods, particularly those requiring high precision and accuracy in the determination of nortriptyline concentrations .
Relationship to Nortriptyline
Structural Comparison to Nortriptyline
Nortriptyline-d3 Hydrochloride differs from nortriptyline hydrochloride solely in the substitution of three deuterium atoms for hydrogen atoms in the N-methyl group . Nortriptyline itself is a tricyclic antidepressant and an active metabolite of amitriptyline .
The parent compound, nortriptyline, exerts its antidepressant effects by inhibiting the reuptake of serotonin and norepinephrine at neuronal cell membranes, with a more selective inhibition for noradrenaline . Unlike the parent compound, Nortriptyline-d3 Hydrochloride is not used therapeutically but serves exclusively as an analytical reference standard .
These safety considerations primarily relate to the methanol solvent rather than the Nortriptyline-d3 compound itself, but are essential for proper laboratory handling .
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